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Compound of Interest

Compound Name: (-)DIP-Chloride

Cat. No.: B8487921

Get Quote

\ J

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for reagents is paramount. This guide provides an in-depth
overview of (-)-DIP-Chloride (Diisopinocampheylchloroborane), a chiral reducing agent, with a
focus on its safe management in a laboratory setting.

Chemical and Physical Properties

(-)-DIP-Chloride is a solid organoborane reagent. A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value

Molecular Formula C22H3sBCI[1]

Molecular Weight 320.75 g/mol

Appearance Solid

Melting Point 52-56 °C

Boiling Point 238-240 °C

Flash Point 110 °C (230 °F) - closed cup[2]
Solubility Insoluble in water.[3]

Hazard Identification and Classification

(-)-DIP-Chloride is classified as a hazardous substance and requires careful handling. The
primary hazards are associated with its corrosive nature.

GHS Classification:

Skin Corrosion/Irritation: Category 1B.[2] Causes severe skin burns and eye damage.[4][5]

Serious Eye Damage/Eye Irritation: Category 1. Causes serious eye damage.[5]

Aspiration Hazard: Category 1 (for solutions). May be fatal if swallowed and enters airways.

[4]

Acute Aquatic Toxicity: Category 1 (for solutions).[4]

Chronic Aquatic Toxicity: Category 1 (for solutions).[4]
Signal Word: Danger[2]

Hazard Statements:

e H314: Causes severe skin burns and eye damage.[2][4][5]

o H304: May be fatal if swallowed and enters airways (for solutions).[4]
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e H410: Very toxic to aquatic life with long lasting effects (for solutions).[4]

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is essential when working with (-)-DIP-Chloride to minimize
exposure and prevent accidents.

o Work in a well-ventilated area, preferably in a chemical fume hood.[3][6]
e Ensure eyewash stations and safety showers are readily accessible.

A comprehensive PPE strategy is critical. The following diagram outlines the necessary
protective gear.

. - - - Specific Recommendations
Personal Protective Equipment (PPE) for (-)-DIP-Chloride Handling

( NIOSH/MSHA approved respirator (if dust or aerosols are generated) ]

[ Respiratory Protection )

. Safety glasses with side shields or chemical goggles
Eye/Face Protection and a face shield
Hand Protection >[ Chemical-resistant gloves (e.g., Butyl rubber, Nitrile rubber) ]

Body Protection =[ Chemical-resistant lab coat ]
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Figure 1. Recommended Personal Protective Equipment (PPE).

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust or vapors.[7]

Wash hands thoroughly after handling.[7]

Keep away from incompatible materials such as water and strong oxidizing agents.[5][8]

Keep containers tightly closed when not in use.[6]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure. The following flowchart
details the recommended emergency procedures.
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Exposure Event

Skin Contact Eye Contact ¢ Tl Tjgestion

Immediately remove contaminated clothing. Immediately flush eyes with plenty of water for at least 15 minutes, Move person to fresh air. Do NOT induce vomitint
Flush skin with plenty of water for at least 15 minutes. occasionally lifting the upper and lower eyelids. P : 9:

. 0 0 " I If not breathing, give artificial respiration. :
Seek imm medical attention. [Remove contact lenses, if present and easy to do. Continue rlnslng.] [ If breathing is difficul, give oxygen. Rinse mouth with water.

Seek immediate medical attention. [ Seek immediate medical attention. j [ Seek immediate medical attention. j
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Start: Assemble Glassware
(Dry and Inert Atmosphere)

Prepare (-)-DIP-Chloride Solution
(Under Inert Gas)

:

Cool Reaction Mixture
(e.g.,0°Cor-78°C)

;

Add Substrate to be Reduced

:

Monitor Reaction Progress
(e.g., TLC, GC, HPLC)

:

Quench Reaction
(e.g., with Methanol or Acetone)

:

Aqueous Workup and Extraction

:

Purify Product
(e.g., Chromatography)

End: Characterize Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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